(RS)-1-benzofuran-2-yl-1-piperidin-2-yl-methanone

• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: 1-benzofuran-2-yl(piperidin-2-yl)methanone
• InChI: InChI=1S/C14H15NO2/c16-14(11-6-3-4-8-15-11)13-9-10-5-1-2-7-12(10)17-13/h1-2,5,7,9,11,15H,3-4,6,8H2
• InChI Key: VVAWVAWYORZTLO-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C(=O)C2=CC3=CC=CC=C3O2

Description

(RS)-1-benzofuran-2-yl-1-piperidin-2-yl-methanone is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of (RS)-2-(2-benzofuranylcarbonyl)-1-(tert-butyloxycarbonyl)piperidine, D2 (0.86 g, 2.61 mmol) in trifluoroacetic acid (5 ml) and dichloromethane (20 ml) was warmed at 35° C. for 0.5 h. The reaction mixture was evaporated in vacuo and the residue partitioned between dichloromethane (30 ml) and 1N sodium hydroxide (30 ml). The aqueous layer was extracted with dichloromethane (30 ml) and the combined organic layers dried (Na2SO4) and evaporated in vacuo to afford the title compound as a pale yellow gum (0.59 g, 99%).

Synthesis routes and methods II

Procedure details